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Compound of Interest

Compound Name: 4-N-Butylanisole-2,3,5,6-d4

Cat. No.: B15141237

An In-depth Technical Guide to 4-n-Butylanisole-d4

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 4-n-Butylanisole-2,3,5,6-d4, a deuterated analog of 4-n-butylanisole. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis who utilize isotopically labeled compounds.

Chemical Identity and Physical Properties

4-n-Butylanisole-d4 is a stable, isotopically labeled compound where four hydrogen atoms on
the phenyl ring have been replaced by deuterium atoms. This labeling is particularly useful in
metabolic studies, as a tracer, or as an internal standard in mass spectrometry-based
guantitative analysis, offering a distinct mass shift from its unlabeled counterpart.

Table 1: Physical and Chemical Properties of 4-n-Butylanisole-2,3,5,6-d4
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Property

Value

Citation

Chemical Name

4-n-Butylanisole-2,3,5,6-d4

[1]2]

1-Butyl-4-methoxybenzene-d4,

Synenyms 1-(4-Methoxyphenyl)butane-d4 12
CAS Number 1219804-78-0 [1]12113]
Molecular Formula C11H12D40 [11[3]
Alternate Formula CH3CH2CH2CH2CeD4OCHS3 [2]
Molecular Weight 168.27 g/mol [1112][3]

Isotopic Enrichment

>98 atom % D

[2]

Appearance

Not specified, likely a liquid at

room temperature.

Storage Conditions

Store at room temperature.

[2]

Stable under recommended

storage conditions. Re-

Stability analysis for chemical purity is [2]
recommended after three
years.

Shipping Non-hazardous for transport. [2]

Structural Information

The structural identity of 4-n-Butylanisole-d4 is defined by its unique arrangement of atoms and

isotopic labels.

Table 2: Structural Identifiers for 4-n-Butylanisole-2,3,5,6-d4
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Identifier Value Citation

SMILES CCCCC1=C([2H])C([2H])=C(C o
([2H])=C1[2H])OC

MCUPBIBNSTXCPQ-

INChl Key (unlabeled)
UHFFFAOYSA-N

Experimental Protocols & Methodologies

While specific experimental protocols for the synthesis and analysis of 4-n-Butylanisole-d4 are
not extensively published, methodologies can be inferred from standard organic chemistry
practices and analysis of related compounds.

Proposed Synthesis Pathway

A plausible synthetic route for 4-n-Butylanisole-2,3,5,6-d4 could involve a Suzuki coupling
reaction. This common cross-coupling method is well-suited for creating carbon-carbon bonds.
The proposed workflow starts with a deuterated aryl halide and couples it with an alkylborane.

Starting Materials Catalyst/Base
. o Pd(PPhs)a Naz2COs
4-Bromoanisole-2,3,5,6-d4 n-Butylboronic acid (Palladium Catalyst) (Base)
Catalyst Base

Reaction

Y
A

Suzuki Coupling

4-n-Butylanisole-d4
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Caption: Proposed Suzuki coupling synthesis for 4-n-Butylanisole-d4.

Methodology:

Preparation: 4-Bromoanisole-2,3,5,6-d4 is dissolved in a suitable solvent such as toluene.

» Reagents: n-Butylboronic acid, an aqueous solution of sodium carbonate (Na2COs), and a
palladium catalyst like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)4) are added to the
reaction mixture.

o Reaction: The mixture is heated under an inert atmosphere (e.g., nitrogen or argon) to the
reflux temperature of the solvent and stirred for several hours until the reaction is complete,
as monitored by TLC or GC-MS.

o Workup and Purification: The reaction mixture is cooled, and the organic layer is separated,
washed with water and brine, and then dried over anhydrous sodium sulfate. The solvent is
removed under reduced pressure, and the crude product is purified by column
chromatography to yield pure 4-n-Butylanisole-d4.

Analytical Characterization

The identity, purity, and isotopic enrichment of 4-n-Butylanisole-d4 are typically confirmed using
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structural integrity of the molecule and the
position of the deuterium labels.

Experimental Workflow for NMR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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